Cas no 132576-21-7 (1H-Pyrazol-5-amine, 4-(3,4-dimethoxyphenyl)-3-methyl-1-phenyl-)
132576-21-7 structure
Product Name:1H-Pyrazol-5-amine, 4-(3,4-dimethoxyphenyl)-3-methyl-1-phenyl-
CAS No:132576-21-7
MF:C18H19N3O2
MW:309.362364053726
CID:2770504
PubChem ID:680669
Update Time:2025-04-21
1H-Pyrazol-5-amine, 4-(3,4-dimethoxyphenyl)-3-methyl-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- BIM-0034926.P001
- MLS000525687
- CBMicro_035017
- 1H-Pyrazol-5-amine, 4-(3,4-dimethoxyphenyl)-3-methyl-1-phenyl-
- Oprea1_017025
- Oprea1_805178
- 132576-21-7
- 4-(3,4-Dimethoxy-phenyl)-5-methyl-2-phenyl-2H-pyrazol-3-ylamine
- Cambridge id 5849240
- DTXSID70350483
- MLS002535831
- CHEMBL1489072
- 4-(3,4-dimethoxyphenyl)-3-methyl-1-phenyl-1H-pyrazol-5-amine
- STL581897
- HMS2474D21
- DTXCID10301550
- SMR000116161
- AKOS000629829
-
- Inchi: 1S/C18H19N3O2/c1-12-17(13-9-10-15(22-2)16(11-13)23-3)18(19)21(20-12)14-7-5-4-6-8-14/h4-11H,19H2,1-3H3
- InChI Key: YCDJFCDTUAIDAA-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC(=C1)C1C(C)=NN(C2C=CC=CC=2)C=1N)OC
Computed Properties
- Exact Mass: 309.147726857Da
- Monoisotopic Mass: 309.147726857Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 62.3Ų
1H-Pyrazol-5-amine, 4-(3,4-dimethoxyphenyl)-3-methyl-1-phenyl- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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